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Compound of Interest

Compound Name: Amilon

Cat. No.: B12751582

In the ever-evolving landscape of cosmetic science, the selection of functional powders is
paramount to achieving desired product aesthetics and performance. Among the myriad of
available options, nylon powders have long been a staple for their texturizing and mattifying
properties. However, the introduction of innovative materials such as Amilon presents new
possibilities for formulators. This guide provides a detailed comparative study of Amilon and
nylon powder, offering insights into their physical properties, performance characteristics, and
the experimental protocols used for their evaluation. This analysis is intended for researchers,
scientists, and drug development professionals seeking to make informed decisions in the
selection of cosmetic ingredients.

l. Physical and Chemical Properties

A fundamental comparison between Amilon and nylon powder begins with their distinct
chemical compositions and physical characteristics. Amilon is a composite material,
specifically spherical silica coated with lauroyl lysine, an amino acid derivative.[1][2] In contrast,
nylon powders, most commonly Nylon-12 in cosmetics, are synthetic polymers of polyamide
12.[3] This difference in composition directly influences their performance in cosmetic

formulations.
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Nylon Powder

Property Amilon . Source(s)
(Typical: Nylon-12)
SILICA & LAUROYL
INCI Name NYLON-12 [1],[4]
LYSINE
Spherical silica coated .
N ) ) o Polyamide 12, a
Composition with a lysine derivative ) [1][2],[3]
) ) synthetic polymer
(amino acid)
] ] Microspheres
Particle Shape Spherical ) [11.[41[5]
(spherical)
) ) Average 10 um (range
Particle Size 1-50 um [1][2].[5]
2-20 um)
High (stands higher ]
) ) Approximately 178-
Melting Point temperature than [1],[6]
180°C
nylon)
Smoother feel than )
Elegant, silky texture,
nylon, does not o
Key Features good slip, light- [1],[4]

absorb parabens, high

temperature stability

scattering properties

Il. Performance and Functional Comparison

The functional differences between Amilon and nylon powder are significant and can impact

the final characteristics of a cosmetic product.

A. Sensory Experience and "Slip"

The tactile sensation a product imparts on the skin, often referred to as "slip" or "feel," is a

critical factor in consumer acceptance. Amilon is purported to provide a smoother touch than

nylon powder.[1] This is likely due to the lauroyl lysine coating, which is known for its skin

conditioning and softening properties.[7][8][9] Nylon-12 is also known for providing an elegant,

silky texture and good slip.[4]

B. Interaction with Preservatives
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A notable advantage of Amilon, as highlighted by its manufacturer, is its lack of interference
with common cosmetic preservatives like parabens.[1][2] Nylon powders have been reported to
absorb parabens, which can potentially reduce the efficacy of the preservation system and may
lead to microbial growth in the final product over time.[1]

C. Thermal Stability

Amilon is designed to withstand higher temperatures compared to nylon powder, which has a
melting point of around 100°C (this appears to be a general statement, with specific grades like
Nylon-12 having a higher melting point of 178-180°C).[1][6] This higher thermal stability allows
for more flexibility in the manufacturing process, as Amilon can be incorporated at various
stages of production without the risk of melting.[1]

D. Oil Absorption and Mattifying Effect

Both Amilon and nylon powders are utilized for their ability to absorb excess sebum and
provide a mattifying effect on the skin. Nylon-12, when used in high amounts, is known for its
mattifying properties.[6] The porous nature of the spherical silica in Amilon also suggests good
oil absorption capabilities.[10]

lll. Experimental Protocols for Performance
Evaluation

To objectively compare the performance of cosmetic powders like Amilon and nylon, a series
of standardized experimental protocols are employed.

A. Oil Absorption Test

This test quantifies the amount of oil a powder can absorb, which is indicative of its mattifying
capacity.

» Principle: A known weight of the powder is gradually mixed with oil (e.qg., linseed oil) until a
stiff, putty-like paste is formed. The amount of oil absorbed is then calculated.[11]

o Methodology:
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o Weigh a precise amount of the powder sample (e.g., 5 grams) onto a smooth, non-porous
surface like a glass plate.[12]

o Add a known volume of oil drop by drop to the powder.[12]

o After each addition, thoroughly mix the oil and powder using a spatula.[11]

o The endpoint is reached when the powder is fully saturated and forms a coherent paste
that does not crumble or separate.[11]

o The weight of the oil absorbed is determined, and the oil absorption value is typically
expressed as grams of oil per 100 grams of powder.[11]
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Check Consi
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Oil Absorption Test Workflow

B. Sensory Analysis for "Slip" and Feel

Sensory evaluation by a trained panel is crucial for assessing the tactile properties of cosmetic
powders.[13][14][15]

¢ Principle: A panel of trained sensory experts evaluates the powder based on a predefined
lexicon of attributes related to skin feel.[13][14]

o Methodology:

o Panelist Training: Train a panel of assessors to identify and quantify specific sensory

attributes such as "slip," "smoothness," "softness," and "residue."[13][14]

o Sample Preparation: Present coded, randomized samples of the powders to the panelists.
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o Evaluation Protocol: Panelists apply a standardized amount of each powder to a specific
area of the skin (e.g., the inner forearm).

o Attribute Scoring: Panelists rate the intensity of each sensory attribute on a linear scale.

o Data Analysis: The collected data is statistically analyzed to determine significant
differences between the samples.
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Sensory Analysis Workflow

C. Compacted Powder Breakage Test

For pressed powder applications, the mechanical strength of the compact is a critical quality
parameter.

e Principle: This test assesses the durability of a pressed powder compact by subjecting it to a
controlled drop.[16]

o Methodology:

o Sample Preparation: Prepare standardized pressed powder compacts of each sample
using a hydraulic press with controlled pressure and dwell time.

o Drop Test: Allow the compact to fall from a specified height (e.g., 8-10 inches) onto a
standardized surface (e.g., a wooden block).[16]

o Evaluation: Visually inspect the compact for any signs of cracking, chipping, or breakage.
The test can be repeated a set number of times to assess durability.[16]
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Compacted Powder Breakage Test

IV. Conclusion

Both Amilon and nylon powders offer valuable properties for cosmetic formulations. Nylon
powder is a well-established ingredient with a proven track record for providing a silky feel and
mattifying effect. Amilon emerges as a promising alternative, with claims of a smoother feel,
enhanced thermal stability, and, critically, no interference with paraben preservation systems.

The choice between Amilon and nylon powder will ultimately depend on the specific
requirements of the cosmetic formulation, including desired sensory attributes, manufacturing
process parameters, and preservation strategy. For formulations where high-temperature
processing is necessary or where the use of parabens is a concern, Amilon presents a
compelling option. For cost-effective formulations where a silky, mattifying effect is the primary
goal, nylon powder remains a reliable choice.
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Further independent, side-by-side experimental studies employing the protocols outlined above
would be beneficial to provide the cosmetic science community with quantitative data to
validate the performance claims of these materials and to facilitate more nuanced formulation
decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Amilon and Nylon Powder in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12751582#comparative-study-of-amilon-and-nylon-
powder-in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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